Cobalt-doped praseodymium ortho ferrite as a promising nanomaterial for carbon dioxide gas sensing†
Journal of Materials Chemistry C Pub Date: 2023-11-01 DOI: 10.1039/D3TC03133K
Abstract
The rising level of carbon dioxide (CO2) gas harms both the environment and people and also causes climate change and global warming. Thus, its detection is essential for critical health issues and environmental safety. In this study, pure and cobalt (Co)-doped praseodymium orthoferrite (PrFeO3) nanomaterials were prepared by the sol–gel auto-combustion route. Field emission scanning electron microscopy (FESEM), and powder X-ray diffraction (PXRD) were used to investigate the surface morphology and crystal structure. Vibrational studies were carried out by Fourier transform infrared (FTIR) spectroscopy. Optical characteristics were investigated by ultraviolet-visible (UV-Vis) spectroscopy. Pure and co-doped PrFeO3 nanomaterials in thin film form were explored for the first time to design a CO2 gas sensor working at room temperature. To study the effect of cobalt doping on sensor performance, comparative gas sensing tests were performed on both pristine and Co-doped PrFeO3 thin films. The study indicates that the Co-doped PrFeO3 sensor has a higher response and shorter recovery and response times than the pristine PrFeO3 sensor. At 500 ppm CO2, the response time of PrFe0.9Co0.1O3 is 17.2 s, while the recovery time is 18.4 s.
Recommended Literature
- [1] Solventless microwave-assisted chlorodehydroxylation for the conversion of alcohols to alkyl chlorides
- [2] A one-dimensional supramolecular chain based on [H2V10O28]4− units decorated with 4-dimethylaminopyridinium ions: an experimental and theoretical characterization†
- [3] A coumarin based gold(i)-alkynyl complex: a new class of supramolecular hydrogelators†
- [4] Synthesis, characterization and electrochemistry of rhodium(iii) complexes of meso-substituted [14]tribenzotriphyrin(2.1.1)†
- [5] DMAP mediated one-pot domino thienannulation: a versatile, regioselective and green mechanochemical route to naphtho[2,3-b]thiophenes†‡
- [6] 28. Chemistry of nitrosyl complexes. Part II. Exchange of 36Cl between nitrosyl chloride and some insoluble metal chlorides
- [7] Unraveling multiple binding modes of acridine orange to DNA using a multispectroscopic approach
- [8] Emerging investigator series: correlating phase composition and geometric structure to the colloidal stability of 2D MoS2 nanomaterials†
- [9] Structural and electronic configuration of medium-sized strontium doped magnesium SrmMgn clusters and their anions†
- [10] A recyclable and photocontrollable resistive memory device based on polycoumarinsiloxanes†
